1-Methyl-5-nitro-1H-imidazol-2(3H)-one
Overview
Description
1-Methyl-5-nitro-1H-imidazol-2(3H)-one is a synthetic compound with potential applications in scientific research. It is a nitroimidazole derivative that has been widely studied for its ability to selectively target hypoxic cells.
Mechanism of Action
The mechanism of action of 1-Methyl-5-nitro-1H-imidazol-2(3H)-one involves the reduction of the nitro group to a nitroso group in hypoxic cells. This reduction is catalyzed by the enzyme nitroreductase, which is overexpressed in hypoxic cells. The resulting nitroso group then reacts with cellular components to produce cytotoxic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. In vivo studies have shown that it can inhibit tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
One major advantage of using 1-Methyl-5-nitro-1H-imidazol-2(3H)-one in lab experiments is its selective targeting of hypoxic cells. This allows for more precise targeting of cancer cells, potentially reducing side effects. However, one major limitation is its potential toxicity to normal cells, which can limit its therapeutic potential.
Future Directions
There are many potential future directions for research on 1-Methyl-5-nitro-1H-imidazol-2(3H)-one. One area of interest is the development of more selective nitroreductase enzymes to enhance its targeting of hypoxic cells. Another area of interest is the development of combination therapies with other anti-cancer agents to enhance its therapeutic potential. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
1-Methyl-5-nitro-1H-imidazol-2(3H)-one has been extensively studied for its potential applications in scientific research. One major area of interest is its ability to selectively target hypoxic cells. Hypoxic cells are cells that are deprived of oxygen, which is a common characteristic of many solid tumors. By selectively targeting these cells, this compound has the potential to be used as an anti-cancer agent.
properties
IUPAC Name |
3-methyl-4-nitro-1H-imidazol-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O3/c1-6-3(7(9)10)2-5-4(6)8/h2H,1H3,(H,5,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVAPKTPODYDOQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CNC1=O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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